Cas no 1379940-97-2 (3-(3-phenyl-1H-pyrazol-4-yl)propan-1-amine)

• Product Name: 3-(3-phenyl-1H-pyrazol-4-yl)propan-1-amine
• CAS No: 1379940-97-2
• MF: C₁₂H₁₅N₃
• MW: 201.267602205276
• CID: 6121791
• PubChem ID: 105453769
• Update Time: 2025-05-20

3-(3-phenyl-1H-pyrazol-4-yl)propan-1-amine Chemical and Physical Properties

Names and Identifiers

• 3-(3-phenyl-1H-pyrazol-4-yl)propan-1-amine
• 1H-Pyrazole-4-propanamine, 3-phenyl-
• EN300-1869946
• 1379940-97-2

• Inchi： 1S/C12H15N3/c13-8-4-7-11-9-14-15-12(11)10-5-2-1-3-6-10/h1-3,5-6,9H,4,7-8,13H2,(H,14,15)
• InChI Key： BSGFDCQJTBDFOH-UHFFFAOYSA-N
• SMILES： N1C=C(CCCN)C(C2=CC=CC=C2)=N1

Computed Properties

• Exact Mass: 201.126597491g/mol
• Monoisotopic Mass: 201.126597491g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 178
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 54.7Ų

Additional information on 3-(3-phenyl-1H-pyrazol-4-yl)propan-1-amine

Introduction to 3-(3-phenyl-1H-pyrazol-4-yl)propan-1-amine (CAS No. 1379940-97-2)

3-(3-phenyl-1H-pyrazol-4-yl)propan-1-amine, also known by its CAS number 1379940-97, is a compound of significant interest in the fields of organic chemistry and pharmacology. This molecule, characterized by its unique structure featuring a pyrazole ring substituted with a phenyl group and an amine functionality, has garnered attention due to its potential applications in drug discovery and materials science. The pyrazole moiety, a five-membered aromatic heterocycle, is known for its versatility in chemical reactivity and biological activity, making this compound a valuable subject for research.

The synthesis of 3-(3-phenyl-1H-pyrazol-4-yl)propan-1-amine involves a series of well-established organic reactions, including nucleophilic aromatic substitution and coupling reactions. Recent advancements in catalytic methods have enabled more efficient and selective syntheses, reducing the environmental footprint and improving the overall yield. Researchers have also explored the use of microwave-assisted synthesis to accelerate reaction times while maintaining product purity.

In terms of biological activity, this compound has shown promising results in preliminary assays targeting various therapeutic areas. For instance, studies have demonstrated its potential as an inhibitor of certain kinases involved in cancer progression. The phenyl group attached to the pyrazole ring contributes to hydrophobic interactions, enhancing the molecule's ability to bind to target proteins. Additionally, the amine functionality can act as a hydrogen bond donor, further modulating bioavailability and selectivity.

The pharmacokinetic profile of 3-(3-phenyl-1H-pyrazol-4-yl)propan-<1-amine) has been investigated in preclinical models, revealing moderate absorption and distribution properties. However, challenges remain in optimizing its stability and reducing potential off-target effects. Ongoing research is focused on modifying the substituents on the pyrazole ring to improve these characteristics without compromising biological activity.

Beyond pharmacology, this compound has also found applications in materials science. Its ability to form stable coordination complexes with metal ions makes it a candidate for use in catalysis and sensor technologies. Recent studies have explored its utility as a ligand in metalloenzymes mimics, highlighting its potential in asymmetric catalysis.

In conclusion, CAS No. 1379940 strong>-< strong >97 strong > represents a multifaceted compound with diverse applications across chemistry and biology. Its unique structure offers opportunities for further exploration into novel therapeutic agents and advanced materials. As research continues to uncover new insights into its properties and mechanisms of action, this compound is poised to make significant contributions to both academic and industrial fields.